BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: (R)-alpha-Allyl-proline
Hydrochloride

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

(R)-alpha-Allyl-proline
Compound Name:

hydrochloride
CAS No.: 177206-69-8
Cat. No.: B112117

Get Quote

\ J

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides a comprehensive overview of the physicochemical
properties, structure, and potential applications of (R)-alpha-Allyl-proline hydrochloride.

Introduction

(R)-alpha-Allyl-proline hydrochloride is a synthetic derivative of the amino acid proline. As a
chiral molecule, it serves as a valuable building block in organic synthesis, particularly in the
development of novel peptides and complex molecular architectures. Its hydrochloride salt form
generally enhances its stability and solubility in aqueous media, facilitating its use in various
reaction conditions. This guide summarizes the key technical data for this compound.

Physicochemical Properties

The quantitative properties of (R)-alpha-Allyl-proline hydrochloride are summarized in the
table below for easy reference.
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Property Value Citations
Molecular Weight 191.66 g/mol [1112]
Molecular Formula CsH14CINO2 [1][2]
CAS Number 177206-69-8 [1][3]

2R)-2-prop-2-enylpyrrolidine-
IUPAC Name (eR)-2-p p ) yipy ) [2]
2-carboxylic acid;hydrochloride

Melting Point >118°C (decomposes) [4]

Off-White to Pale Beige
Appearance _ [4]
Solid/Powder

N Slightly soluble in DMSO,
Solubility [4]
Methanol, and Water

Molecular Structure

The chemical structure of (R)-alpha-Allyl-proline hydrochloride is depicted below. The
diagram illustrates the pyrrolidine ring characteristic of proline, with an allyl group and a
carboxylic acid group attached to the alpha-carbon. The "(R)" designation indicates the
stereochemistry at this chiral center.

Caption: 2D structure of (R)-alpha-Allyl-proline hydrochloride.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis and purification of (R)-alpha-
Allyl-proline hydrochloride are not readily available in the public domain. However, based on
the synthesis of similar proline analogs, a general synthetic approach can be outlined.

General Synthesis Workflow:
q . . Purification 8
SN VT N-protection ajatiopler Deprotection (e.g., Crystallization, (RcliEAlY e
(e.g., Proline derivative) alpha-carbon Chromatography) hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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